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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the novel caspase-9 inhibitor, Ac-
AAVALLPAVLLALLAP-LEHD-CHO, against established alternatives, supported by

experimental data from in vivo studies. The objective is to offer a clear, data-driven comparison

to aid in the evaluation and potential application of this compound in apoptosis-related research

and therapeutic development.

Introduction to Ac-AAVALLPAVLLALLAP-LEHD-CHO
Ac-AAVALLPAVLLALLAP-LEHD-CHO is a rationally designed, cell-permeable peptide

inhibitor of caspase-9. Its structure combines three key functional domains:

Ac-AAVALLPAVLLALLAP: A cell-penetrating peptide (CPP) sequence that facilitates the

translocation of the molecule across the cell membrane, enabling it to reach its intracellular

target.

LEHD (Leu-Glu-His-Asp): A tetrapeptide sequence that is a recognized substrate motif for

caspase-9, allowing for specific binding to the active site of the enzyme.[1]

CHO (Aldehyde): A reactive functional group that forms a reversible covalent bond with the

active site cysteine of caspase-9, leading to its inhibition.
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This combination of a CPP for delivery and a specific inhibitory sequence suggests that Ac-
AAVALLPAVLLALLAP-LEHD-CHO has the potential for potent and targeted inhibition of the

intrinsic apoptotic pathway in vivo.

Mechanism of Action: The Intrinsic Apoptosis
Pathway
Ac-AAVALLPAVLLALLAP-LEHD-CHO targets caspase-9, a key initiator caspase in the

intrinsic pathway of apoptosis. This pathway is activated by intracellular stress signals such as

DNA damage, oxidative stress, and growth factor withdrawal. A simplified representation of this

pathway is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12383857?utm_src=pdf-body-img
https://www.benchchem.com/product/b12383857?utm_src=pdf-custom-synthesis
https://www.mblbio.com/bio/dtl/dtlfiles/4810-510-v4.pdf
https://www.benchchem.com/product/b12383857#in-vivo-validation-of-ac-aavallpavllallap-lehd-cho-activity
https://www.benchchem.com/product/b12383857#in-vivo-validation-of-ac-aavallpavllallap-lehd-cho-activity
https://www.benchchem.com/product/b12383857#in-vivo-validation-of-ac-aavallpavllallap-lehd-cho-activity
https://www.benchchem.com/product/b12383857#in-vivo-validation-of-ac-aavallpavllallap-lehd-cho-activity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12383857?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

